Cas no 2034438-30-5 (N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2034438-30-5
• MF: C₁₄H₁₄N₄O₂S
• MW: 302.3516
• CID: 5351365
• Update Time: 2025-10-18

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-methyltriazole-4-carboxamide
• N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C14H14N4O2S/c1-18-7-11(16-17-18)14(20)15-6-12(19)10-8-21-13-5-3-2-4-9(10)13/h2-5,7-8,12,19H,6H2,1H3,(H,15,20)
• InChI Key： INJDIESHBGZQRA-UHFFFAOYSA-N
• SMILES： S1C([H])=C(C2=C([H])C([H])=C([H])C([H])=C12)C([H])(C([H])([H])N([H])C(C1=C([H])N(C([H])([H])[H])N=N1)=O)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 384
• XLogP3: 1.2
• Topological Polar Surface Area: 108

Additional information on N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034438-30-5): An Emerging Compound in Medicinal Chemistry

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034438-30-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as Benzothiophene Triazole Carboxamide, is characterized by its benzothiophene and triazole moieties, which are known for their diverse biological activities and pharmacological properties.

The benzothiophene core is a well-known heterocyclic scaffold that has been extensively studied for its applications in various therapeutic areas, including anticancer, anti-inflammatory, and antiviral treatments. The presence of this moiety in N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide suggests potential activity against a wide range of diseases. Recent studies have shown that compounds containing the benzothiophene scaffold can modulate key signaling pathways involved in cancer progression and inflammation.

The triazole ring is another important structural element in this compound. Triazoles are known for their high chemical stability and ability to form strong hydrogen bonds, which can enhance the binding affinity of the compound to its target proteins. This property makes triazoles particularly useful in the design of potent and selective inhibitors for various biological targets. In the context of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide, the triazole ring may contribute to its enhanced bioavailability and pharmacokinetic properties.

One of the key areas of research involving N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide is its potential as an anticancer agent. Preliminary studies have demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, it has been shown to inhibit the activity of protein kinases such as AKT and ERK, which are frequently dysregulated in cancer cells.

In addition to its anticancer properties, N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide has also shown promise as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The hydroxyl group present in the structure of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide is another important functional group that contributes to its biological activity. Hydroxyl groups can form hydrogen bonds with target proteins, enhancing the binding affinity and selectivity of the compound. Moreover, the presence of a hydroxyl group can also influence the solubility and metabolic stability of the molecule, which are crucial factors for drug development.

The methyl group attached to the triazole ring in N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide further modulates its biological properties. Methyl groups are known to increase lipophilicity and can improve the membrane permeability of a compound. This can enhance its cellular uptake and distribution within tissues, which is essential for achieving therapeutic efficacy.

In terms of pharmacokinetics and safety profile, preliminary studies have shown that N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide exhibits favorable properties. It has good oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further preclinical and clinical evaluation. Toxicity studies have also indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed.

The development of new therapeutic agents like N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide is crucial for addressing unmet medical needs in various diseases. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to investigate its mechanism of action at a molecular level using advanced techniques such as X-ray crystallography and molecular dynamics simulations.

In conclusion, N-[2-(1-benzothiophen-3-y l)-2-hydroxyethyl]-1-methyl - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ H - ̶ , , -triazole - carboxamide (CAS No. 2034438 - -5) represents a promising lead compound with potential applications in oncology and inflammation. Its unique combination of structural features makes it an attractive candidate for further development into a novel therapeutic agent. As research progresses, it is expected that this compound will continue to be studied extensively to unlock its full therapeutic potential.